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Compound of Interest

Compound Name: Bicyclogermacrene

Cat. No.: B1253140 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical compounds is paramount. Bicyclogermacrene, a bicyclic

sesquiterpene found in various plants, requires careful disposal due to its chemical properties.

[1][2] Adherence to proper disposal protocols is crucial for laboratory safety and environmental

protection.

While a specific Safety Data Sheet (SDS) for bicyclogermacrene is not publicly available,

guidance based on the general properties of sesquiterpenoids provides a framework for its safe

disposal.[3] Bicyclogermacrene should be treated as a hazardous chemical waste.[3]

Key Chemical and Physical Properties
Understanding the properties of bicyclogermacrene is essential for safe handling and

disposal.
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Property Value Source

Molecular Formula C₁₅H₂₄ [1][4][5]

Molecular Weight 204.35 g/mol [4][5]

Boiling Point 267.8 ± 20.0 °C at 760 mmHg

Flash Point 104.6 ± 16.6 °C

Density 0.9 ± 0.1 g/cm³

LogP (Octanol/Water Partition

Coefficient)
6.78

Experimental Protocol: Waste Disposal
The following procedures outline the recommended steps for the disposal of

bicyclogermacrene waste in a laboratory setting.

1. Waste Segregation and Collection:

Solid Waste:

Chemically contaminated materials such as gloves, paper towels, and weighing papers

should be considered hazardous solid waste.[3]

Place these items in a designated, clearly labeled, and sealed hazardous waste container.

[3]

Do not mix this waste with non-hazardous laboratory trash.[3]

Liquid Waste:

Collect all solutions containing bicyclogermacrene in a dedicated, sealed, and properly

labeled hazardous liquid waste container.[3]

The container must be made of a material compatible with the solvents used.[3]
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The label should clearly indicate the composition of the waste, including all solvents and

the estimated concentration of bicyclogermacrene.[3]

Sharps Waste:

Needles, syringes, and other contaminated sharps must be disposed of in a designated

sharps container to prevent physical injury and chemical exposure.[3]

2. Disposal of Unused or Expired Bicyclogermacrene:

Do not dispose of pure or concentrated bicyclogermacrene down the drain or in regular

trash.[3]

It must be treated as hazardous chemical waste.[3]

Package the material in its original container or a new, properly labeled container.[3]

Arrange for pickup and disposal by your institution's environmental health and safety (EHS)

department or a licensed hazardous waste disposal company.[3]

3. Decontamination of Glassware and Equipment:

Rinse contaminated glassware and equipment with a suitable organic solvent (e.g., ethanol

or acetone) to remove any bicyclogermacrene residues.[3]

Collect the rinse solvent as hazardous liquid waste.[3]

Following the initial solvent rinse, wash the glassware with soap and water.[3]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

bicyclogermacrene waste.
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Bicyclogermacrene Waste Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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